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Compound of Interest

Compound Name: Cyclopentanecarboxylate

Cat. No.: B8599756 Get Quote

This guide provides crucial safety protocols and logistical information for handling

Cyclopentanecarboxylate, primarily focusing on its most common form in laboratory settings,

Cyclopentanecarboxylic acid. The information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal.

Hazard Identification and Physicochemical Properties
Cyclopentanecarboxylic acid is classified as an irritant and a combustible liquid. It is crucial to

understand its properties to handle it safely.[1][2][3][4][5]

Hazards Associated with Cyclopentanecarboxylic Acid:

Skin Irritation: Causes skin irritation upon contact.[4][5]

Serious Eye Irritation: Can cause serious damage and irritation to the eyes.[4][5]

Respiratory Tract Irritation: May cause irritation to the respiratory system if inhaled.[2][3][4][5]

Combustibility: The substance is a combustible liquid.[2][3]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Cyclopentanecarboxylic

acid (CAS: 3400-45-1).
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Property Value

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol [4]

Appearance Colorless to light yellow clear liquid[6][7]

Melting Point 3 - 5 °C[6]

Boiling Point 216 °C[1][6]

Flash Point 93.4 °C (closed cup)[6]

Density 1.053 g/cm³ at 25 °C[1][6]

Vapor Density 3.9[3]

Autoignition Temperature 465 °C / 869 °F[3]

Personal Protective Equipment (PPE) and Handling
Protocols
Adherence to proper PPE and handling procedures is mandatory to minimize exposure and

ensure a safe laboratory environment.

Required Personal Protective Equipment
Based on the identified hazards, the following PPE must be worn when handling

Cyclopentanecarboxylic acid:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][3][8] A face shield may be required for procedures with a high

risk of splashing.[9]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[8] Nitrile

gloves are suitable for short-term protection against a broad range of chemicals.[9] Always
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inspect gloves before use.

Lab Coat/Protective Clothing: A standard laboratory coat should be worn.[1] For larger

quantities or splash risks, wear appropriate protective clothing to prevent skin exposure.[8]

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[2][3][8] If ventilation is inadequate

or during large-scale operations, a NIOSH-approved respirator may be necessary.[8][10]

Step-by-Step Handling and Storage Procedures
Handling:

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[3][8]

Ventilation: Always handle Cyclopentanecarboxylic acid in a well-ventilated area or a

chemical fume hood to avoid inhaling vapors.[2][3]

Donning PPE: Put on all required PPE, including safety goggles, chemical-resistant gloves,

and a lab coat.

Dispensing: Avoid contact with eyes, skin, and clothing.[2] Keep the container tightly closed

when not in use.

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[3][6] Remove

contaminated clothing and wash it before reuse.[2][8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][8]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][3]

Store separately from incompatible materials such as strong oxidizing agents and strong

bases.[2][3]

The storage area should be locked up.[3][6]
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Emergency and Disposal Plans
First-Aid Measures
Immediate action is critical in case of accidental exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek medical attention.[2][3][6]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[3][6] Remove contaminated clothing and shoes. If skin irritation occurs, get medical advice.

[2][3]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[2][3] Remove contact lenses if present and

easy to do. Continue rinsing and seek immediate medical attention.[3][6]

If Swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious

person.[2][6] Rinse the mouth with water and consult a physician.[6]

Spill and Leak Procedures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Remove all sources of ignition.[3] Use personal protective equipment.[11]

Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and place it into a suitable,

closed container for disposal.[8] Do not let the chemical enter drains.[3]

Waste Disposal Plan
All chemical waste must be disposed of in accordance with local, regional, and national

regulations.[12]

Container: Collect waste in a designated, properly labeled, and closed container.
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Labeling: Ensure the waste container is clearly labeled with the chemical name and

associated hazards.

Disposal: Dispose of the contents and container to an approved waste disposal plant.[3] Do

not mix with other waste.[13]

Operational Workflow Diagram
The following diagram illustrates the logical workflow for safely handling

Cyclopentanecarboxylate derivatives in a laboratory setting.
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Workflow for Handling Cyclopentanecarboxylate

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Procedures

Risk Assessment
(Review SDS)

Assemble Required PPE
(Goggles, Gloves, Lab Coat)

Verify Emergency Equipment
(Eyewash, Safety Shower, Fume Hood)

Work in Ventilated Area
(Chemical Fume Hood)

Handle Chemical
(Avoid Contact & Inhalation)

Securely Close Container

Wash Hands & Exposed Skin

Decontaminate Work Area

Segregate & Label Waste

Dispose via Approved Channels

Spill Occurs

Follow Spill Cleanup Protocol

Exposure Event

Administer First Aid & Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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